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Compound of Interest
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Compound Name:

phenylpropanamide
CAS No.: 10264-23-0
Cat. No.: B1267780

Get Quote

Executive Summary

N-cyclohexyl-3-phenylpropanamide (N-CHP) is a lipophilic amide structurally characterized
by a phenylpropyl tail and a cyclohexyl head group. It functions primarily as a hydrophobic
anchor in drug design. Unlike "lock-and-key" inhibitors that target deep enzymatic pockets, N-
CHP mimics the hydrophobic side chains of amino acids (specifically Phenylalanine and
Leucine), allowing it to disrupt flat, hydrophobic protein-protein interfaces.

Key Biological Identity:

¢ Primary Mechanism: Peptidomimetic antagonist of the p53-MDM2 interaction (mimicking the
Phel9-Trp23-Leu26 triad).

¢ Secondary Activity: Modulator of TRP channels (TRPM8/TRPV1) due to structural homology
with carboxamide cooling agents.
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o Chemical Role: Stable intermediate for Ugi-multicomponent reactions in fragment-based
drug discovery (FBDD).

Target Profile & Mechanism of Action
Primary Target: MDM2-p53 Interface

The oncogene MDM2 negatively regulates the tumor suppressor p53 by binding to its
transactivation domain. N-CHP derivatives function as "anchor" molecules that competitively
inhibit this interaction.

e Mechanism: The cyclohexyl group of N-CHP mimics the indole ring of Trp23 or the phenyl
ring of Phel9 on p53, filling the deep hydrophobic cleft on the surface of MDM2. The
phenylpropyl chain extends into the Leu26 sub-pocket.

o Performance vs. Alternatives:

o Vs. Nutlin-3 (Gold Standard): N-CHP derivatives (e.g., benzimidazolone analogs) show
comparable

values (2-5 pM) to early Nutlin analogs but possess distinct solubility profiles and lack the
imidazoline core, reducing specific metabolic liabilities.

o Vs. Peptide Inhibitors: N-CHP is non-peptidic, offering superior proteolytic stability
compared to p53-derived peptides (e.g., PMI).

Secondary Target: TRP Channels (Sensory Cross-
Reactivity)

N-CHP shares a high degree of structural similarity with N-substituted p-menthane-3-
carboxamides (e.g., WS-3), which are potent TRPM8 agonists (cooling agents).

» Cross-Reactivity Risk: High. The amide linker and cyclohexyl moiety can activate TRPM8
(cooling) or TRPV1 (burning) depending on the linker length.

 Implication: In topical formulations, N-CHP may induce sensory effects (tingling/cooling) as
an off-target response.
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Comparative Performance Analysis

The following table contrasts N-CHP (as a scaffold) with established ligands for its primary

targets.
Nutlin-3 (MDM2 WS-3 (TRPM8
Feature N-CHP Scaffold o ]
Inhibitor) Agonist)
Menthane
Chemical Class Hydrophobic Amide Imidazoline

Carboxamide

] MDM2 (Hydrophobic MDM2 (p53 binding TRPMS8

Primary Target ]
Pocket) site) (Transmembrane)
Binding Affinity ( ~2-10 puM (Derivative
90 nM ~3.7 uyM
) dependent)
o Moderate (binds ) N ) N

Selectivity High (MDM2 specific) High (TRPMS8 specific)

hydrophobic clefts)

Metabolic Stability

High (Amidase

resistant)

Moderate (CYP3A4

substrate)

High

Cross-Reactivity

Proteases
(Chymotrypsin), TRP

channels

Bcl-2 (weak), CYP

enzymes

TRPV1 (weak)

Pathway Visualization: MDM2 Inhibition

The following diagram illustrates the mechanism by which N-CHP derivatives antagonize the

p53-MDM2 interaction, leading to apoptosis in cancer cells.
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Caption: Mechanism of N-CHP derivatives disrupting the MDM2-p53 complex to restore
apoptotic signaling.

Experimental Protocols

Protocol A: Fluorescence Polarization (FP) Assay for
MDM2 Binding

Objective: Quantify the cross-reactivity (

) of N-CHP derivatives against the MDM2 protein. Principle: Competitive displacement of a
fluorescently labeled p53 peptide from recombinant MDM2.

Reagents:
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e Recombinant Human MDM2 (GST-tagged, residues 1-118).
e Fluorescent Probe: 5-FAM-labeled p53 peptide (Sequence: 5-FAM-RFMDYWEGL-NH2).
o Assay Buffer: PBS, 0.05% Tween-20, 1 mM DTT.

Workflow:

Preparation: Dilute MDM2 protein to 10 nM in Assay Buffer.

« Titration: Prepare a serial dilution of N-CHP (0.1 nM to 100 uM) in DMSO (final DMSO <
2%).

e Incubation: Mix 10 pL MDM2, 10 puL 5-FAM-peptide (5 nM final), and 1 pL N-CHP solution in
a black 384-well plate.

o Equilibration: Incubate for 30 minutes at room temperature in the dark.

o Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode
plate reader (e.g., Tecan Infinite).

e Analysis: Plot mP vs. [Inhibitor]. Fit to a sigmoidal dose-response equation to determine
. Calculate

using the Cheng-Prusoff equation.

Protocol B: Calcium Imaging for TRP Channel Cross-
Reactivity

Objective: Assess off-target activation of TRPM8 (cooling) or TRPV1 (heat) receptors.
Workflow:

e Cell Line: HEK293 cells stably expressing human TRPM8 or TRPV1.

e Dye Loading: Incubate cells with Fura-2 AM (2 uM) for 45 min at 37°C.

o Baseline: Perfuse cells with standard Tyrode’s solution (2 mL/min).
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e Challenge: Apply N-CHP (10 uM) for 30 seconds.

e Controls:

o Positive (TRPM8): Menthol (100 uM).

o Positive (TRPV1): Capsaicin (1 uM).

o Detection: Monitor ratio of fluorescence at 340/380 nm excitation. A ratio increase >20% of

positive control indicates significant cross-reactivity.

Synthesis & Cross-Reactivity Logic

The synthesis of N-CHP often utilizes the Ugi Multicomponent Reaction, which allows for rapid

library generation. The diagram below details the synthesis logic and potential cross-reactivity

nodes.
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Caption: Synthesis pathway and downstream biological reactivity nodes for N-CHP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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